Olmesartan

• CAS No.: 144689-24-7
• Product Name: Olmesartan
• Molecular Formula: C24H26N6O3
• Molecular Weight: 446.5 g/mol
• IUPAC Name: 5-(2-hydroxypropan-2-yl)-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazole-4-carboxylic acid
• Standard InChI: InChI=1S/C24H26N6O3/c1-4-7-19-25-21(24(2,3)33)20(23(31)32)30(19)14-15-10-12-16(13-11-15)17-8-5-6-9-18(17)22-26-28-29-27-22/h5-6,8-13,33H,4,7,14H2,1-3H3,(H,31,32)(H,26,27,28,29)
• Standard InChIKey: VTRAEEWXHOVJFV-UHFFFAOYSA-N
• SMILES: CCCC1=NC(=C(N1CC2=CC=C(C=C2)C3=CC=CC=C3C4=NNN=N4)C(=O)O)C(C)(C)O
• Canonical SMILES: CCCC1=NC(=C(N1CC2=CC=C(C=C2)C3=CC=CC=C3C4=NNN=N4)C(=O)O)C(C)(C)O
• Appearance: Solid powder
• Boiling Point: 800 ºC at 760 mm Hg
• Melting Point: 177.6 ºC; 175-180°C
• Physical Description: Solid
• Description: Olmesartan is a synthetic imidazole derivative and angiotensin II receptor antagonist with antihypertensive activity. Olmesartan selectively binds to the angiotensin type 1 (AT1) receptor subtype in vascular smooth muscle and adrenal gland, thereby competing with angiotensin II for binding to the AT1 receptor. This prevents angiotensin II-induced vasoconstriction and interferes with angiotensin II-mediated aldosterone secretion, thereby decreasing aldosterone production and preventing aldosterone-stimulated sodium retention and potassium excretion.; Olmesartan is an angiotensin II receptor blocker used in the therapy of hypertension. Olmesartan is associated with a low rate of transient serum aminotransferase elevations, but has yet to be linked to instances of acute liver injury.; Olmesartan, also known as de-092, belongs to the class of organic compounds known as biphenyls and derivatives. These are organic compounds containing to benzene rings linked together by a C-C bond. Olmesartan is a drug which is used for the treatment of hypertension. Olmesartan exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Olmesartan has been detected in multiple biofluids, such as urine and blood. Within the cell, olmesartan is primarily located in the membrane (predicted from logP). In humans, olmesartan is involved in the olmesartan action pathway.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Insoluble; In water, 1.24 mg/L at 25 °C (est); Soluble to 20 mM in DMSO; 1.05e-02 g/L
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4-(hydroxy-1-methylethyl)-2-propyl-1-((2'-(1H-tetrazol-5-yl)-1,1'-biphenyl-4-yl)methyl)-1H-imidazole-5-carboxylic acid; CS-088; olmesartan; omesartan; RNH 6270
• Vapor Pressure: 1.7X10-21 mm Hg at 25 °C (est)
• Reference: 1: Sharaf El-Din AA, Abd Allah OM. Impact of Olmesartan Medoxomil on Amiodarone-Induced Pulmonary Toxicity in Rats: Focus on Transforming Growth Factor-ß1. Basic Clin Pharmacol Toxicol. 2016 Jul;119(1):58-67. doi: 10.1111/bcpt.12551. Epub 2016 Feb 5. PubMed PMID: 26781185.
• PubChem Compound: 158781
• Last Modified: Nov 11 2021